Einecs 282-581-2

• CAS No.: 84255-33-4
• Molecular Formula: C23H35N3O4S
• Molecular Weight: 449.6 g/mol
• IUPAC Name: (2S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]hexanoic acid;piperidine
• InChI: InChI=1S/C18H24N2O4S.C5H11N/c1-4-5-10-15(18(21)22)19-25(23,24)17-12-7-8-13-14(17)9-6-11-16(13)20(2)3;1-2-4-6-5-3-1/h6-9,11-12,15,19H,4-5,10H2,1-3H3,(H,21,22);6H,1-5H2/t15-;/m0./s1
• InChI Key: VNMZCEOBZVWGQI-RSAXXLAASA-N
• Isomeric SMILES: CCCC[C@@H](C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C.C1CCNCC1
• Canonical SMILES: CCCCC(C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C.C1CCNCC1

Description

This product is a chemical substance listed in the European Inventory of Existing Commercial Chemical Substances (EINECS) under the identifier 282-581-2. Substances on this inventory were considered to be on the European Community market between 1 January 1971 and 18 September 1981 and are classified as phase-in substances under the REACH Regulation (EC) No 1907/2006. Key Applications and Research Value: The specific chemical identity, properties, and primary research applications for Einecs 282-581-2 are currently specialized data. This compound is made available to the scientific community to support innovative investigations across various fields, which may include materials science, chemical synthesis, or analytical method development. Quality and Compliance: We ensure high purity and consistent quality for reliable and reproducible experimental results. This product is strictly labeled "For Research Use Only" (RUO). It is not intended for diagnostic, therapeutic, or any human use, and must be handled by qualified professionals in appropriate laboratory settings.

Synthetic Methodologies and Industrial Manufacturing Processes of Benzenesulfonic Acid, C10 13 Alkyl Derivs., Sodium Salts

Sulfonation Chemistry in Alkylbenzene Sulfonate Production

The critical step in transforming linear alkylbenzene (LAB) into the active surfactant ingredient is sulfonation. This chemical reaction introduces the sulfonic acid group (-SO3H) onto the aromatic ring of the LAB molecule, converting it into alkylbenzenesulfonic acid (LABSA), the immediate precursor to LAS. epchems.com The sulfonation of LAB is a highly exothermic reaction that requires careful temperature control to ensure a high-quality product. researchgate.net

Industrially, the most prevalent method for sulfonating LAB is through a reaction with sulfur trioxide (SO3) gas. wikipedia.orgepchems.com This process is favored for its efficiency and the high purity of the resulting sulfonic acid. In this method, purified dodecylbenzene (B1670861) and related derivatives are reacted with sulfur trioxide to yield the sulfonic acid. chemategroup.comwikipedia.org The reaction is typically carried out in continuous film reactors, which provide excellent heat and mass transfer, necessary for controlling the highly exothermic reaction and minimizing the formation of byproducts. researchgate.net

Alternative sulfonation agents that have been used historically include oleum (B3057394) (fuming sulfuric acid) and concentrated sulfuric acid. chemategroup.comheraproject.com However, the use of SO3 gas is now standard in modern manufacturing facilities due to its ability to produce a high-active-content sulfonic acid (typically >97%) with lower levels of impurities like sulfuric acid. heraproject.com

Neutralization and Purification Techniques for Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts

Following the sulfonation stage, the resulting alkylbenzenesulfonic acid (LABSA) is a strong acid that must be neutralized to produce the salt, which is the form used in most commercial applications. The most common base used for this neutralization is sodium hydroxide (B78521) (NaOH), which converts the sulfonic acid into its sodium salt, sodium linear alkylbenzene sulfonate (LAS). chemategroup.comwikipedia.orgepchems.com This step adjusts the pH and creates the final surfactant molecule. epchems.com

The neutralization process can be tailored to produce salts with different cations, such as potassium, ammonium, or calcium, by using the corresponding base (e.g., potassium hydroxide, calcium hydroxide). petroacc.com After neutralization, the resulting LAS solution may undergo purification steps. These can include washing with water to remove residual impurities such as unreacted LAB and sulfuric acid. petroacc.com The final product can be supplied in various forms, including pastes with 50-75% active content or powders with 80-90% active content. heraproject.com

Characterization of Byproducts and Impurities in Commercial Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts

Commercial-grade Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts is inherently a mixture, not a single pure substance. Its composition is characterized by a distribution of alkyl chain homologs and phenyl isomers.

Typical Composition of Commercial C10-13 LAS

Component	Description	Approximate Percentage
C10-C13 Homologs	The alkyl chains typically contain 10 to 13 carbon atoms. ilo.org	C10: ~13%, C11: ~30%, C12: ~33%, C13: ~24% ilo.org
Phenyl Isomers	The position of the benzene (B151609) ring attachment varies along the alkyl chain.	The mixture contains more than 20 individual isomers.
Unsulfonated Matter	Primarily unreacted Linear Alkylbenzene (LAB).	Typically around 1%. heraproject.com
Sulfuric Acid	A byproduct of the sulfonation process.	Typically 1-2% in the acid precursor before neutralization. heraproject.com

| Non-linear components | Byproducts such as DiAlkylTetralin Sulphonates (DATS) can be present, particularly in LAS derived from older AlCl3 catalyzed LAB processes. heraproject.com | Can range from 3-10% in specific older processes. heraproject.com |

The precise ratio of homologs and isomers is generally consistent in currently produced LAS, with a weighted average alkyl chain carbon number between 11.7 and 11.8. The linearity of the alkyl chains is high, typically ranging from 87% to 98%.

Global Production Trends and Industrial Sector Integration of Linear Alkylbenzene Sulfonates

Linear Alkylbenzene Sulfonate (LAS) is one of the most significant and cost-effective synthetic surfactants produced globally, with a market size valued in the billions of dollars. petroacc.comgminsights.com Its production is closely linked to the petrochemical and detergent industries.

The demand for LAS is primarily driven by the household cleaning products sector. mordorintelligence.com It is a fundamental ingredient in laundry detergents (both powders and liquids), dishwashing liquids, and other household cleaners, where it can be present in concentrations up to 25-30%. gminsights.com The increasing consumer focus on hygiene and cleanliness is a major factor propelling market growth. globalgrowthinsights.com

Geographically, the Asia-Pacific region, including China and India, dominates the global LAS market, accounting for a significant portion of both production and consumption. gminsights.compersistencemarketresearch.comdatainsightsmarket.com This dominance is attributed to population growth, rising disposable incomes, and rapid industrialization. gminsights.compersistencemarketresearch.com North America and Europe are also major markets, with a strong trend towards biodegradable and environmentally friendly formulations. mordorintelligence.comglobalgrowthinsights.com

The global LAS market is projected to continue its growth trajectory. Market analysis predicts a compound annual growth rate (CAGR) of over 3% to 7.24% in the coming years. mordorintelligence.comglobalgrowthinsights.com

Global LAS Market Projections

Region	Market Position	Key Drivers
Asia-Pacific	Dominant market share (>40%) gminsights.comdatainsightsmarket.com	Increasing population, rising disposable income, industrial growth. persistencemarketresearch.com
North America	Largest single market mordorintelligence.com	High demand for household detergents and industrial cleaners. mordorintelligence.com

| Europe | Mature market | Strong regulatory focus on biodegradability. datainsightsmarket.com |

Beyond household detergents, LAS is integrated into numerous other industrial sectors. It serves as a wetting agent, emulsifier, and dispersant in the textile and leather processing industries. epchems.com It is also used in the formulation of agricultural herbicides, in emulsion polymerization, and as a component in industrial and institutional cleaners.

Environmental Fate and Transport Dynamics of Benzenesulfonic Acid, C10 13 Alkyl Derivs., Sodium Salts

Biodegradation Kinetics and Pathways of Linear Alkylbenzene Sulfonates

The biodegradation of LAS is a primary mechanism for its removal from the environment. The rate and extent of this process are highly dependent on the prevailing environmental conditions, particularly the presence or absence of oxygen.

Under aerobic conditions, LAS undergoes rapid and extensive biodegradation. nih.govcler.com The primary degradation process is initiated by the microbial oxidation of the terminal carbon of the alkyl chain (ω-oxidation), followed by the sequential shortening of the chain through β-oxidation. industrialchemicals.gov.auresearchgate.net This process leads to the formation of sulfophenyl carboxylates (SPCs) as intermediate metabolites. researchgate.netnih.govresearchgate.net The final steps involve the desulfonation and cleavage of the benzene (B151609) ring, ultimately leading to the mineralization of the compound to carbon dioxide, water, and sulfate. industrialchemicals.gov.auresearchgate.net

The rate of aerobic biodegradation of LAS in aquatic environments is influenced by factors such as temperature and the presence of acclimated microbial populations. nih.gov The process is significantly inhibited at lower temperatures. nih.govresearchgate.net Numerous studies have documented the half-lives of LAS in various aquatic settings, demonstrating its relatively rapid removal under aerobic conditions.

Table 1: Aerobic Half-Lives of Linear Alkylbenzene Sulfonates (LAS) in Aquatic Environments

Environment	Half-Life	Reference(s)
River Water (below sewage outfall)	0.23 days	nih.govwho.int
River Water with Sediment	1.39 - 13.9 days	industrialchemicals.gov.au
Seawater	4 - 7 days	industrialchemicals.gov.au
General Aquatic Environments	1 - 3 weeks	wikipedia.org

In the absence of oxygen, the biodegradation of LAS is significantly slower and, in some cases, negligible. nih.govnih.gov In environments such as anaerobic digesters used in wastewater treatment plants, there is typically no measurable reduction in LAS concentrations. cler.com Consequently, LAS is often considered resistant to biodegradation under anaerobic conditions. nih.govresearchgate.net

However, some studies have demonstrated the potential for anaerobic biodegradation of LAS under specific conditions. cler.com For instance, degradation has been observed in anoxic marine sediments, with a reported half-life of approximately 90 days, reaching up to 79% degradation in 165 days. cler.comcler.com The potential for anaerobic degradation in freshwater environments is considered negligible. europa.eu The presence of divalent cations like calcium and magnesium can promote the association of LAS with anaerobic sludge, which reduces its bioavailability and potential inhibitory effects on biogas production. nih.gov

Sulfophenyl carboxylates (SPCs) are key intermediates formed during the biodegradation of LAS under both aerobic and anaerobic conditions. nih.govresearchgate.net In aerobic degradation, ω- and β-oxidation of the alkyl chain lead to the formation of a series of SPCs with progressively shorter alkyl chains. researchgate.netnih.gov These SPCs are then further degraded by other bacteria, which mineralize them completely. researchgate.netethz.ch The total disappearance of SPCs in aerobic environments indicates the complete degradation of the parent LAS compound. nih.govresearchgate.net

Environmental Mobility in Diverse Media

The movement and distribution of Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts in the environment are governed by its physicochemical properties and interactions with different environmental matrices.

When introduced to the terrestrial environment, typically through the application of sewage sludge to agricultural land, LAS exhibits a tendency to adsorb to soil particles. nih.gov This adsorption is influenced by the organic matter and clay content of the soil. mdpi.com The sorption process reduces the bioavailability of LAS but also limits its mobility and potential to leach into groundwater. nih.govfao.org

Despite its adsorption to soil, LAS is readily biodegradable under the aerobic conditions typically found in surface soils. nih.govcler.com Studies have reported half-lives for LAS in soil ranging from approximately 1 to 3 weeks. nih.gov One study estimated a half-life of 20 days in a sandy loam soil amended with sludge. fao.org Another field study estimated a half-life of 7 to 22 days in sludge-amended soils. industrialchemicals.gov.au This rapid degradation generally prevents the long-term accumulation of LAS in the soil environment. nih.gov

In aquatic systems, the transport and distribution of LAS are influenced by both its dissolved phase and its association with suspended solids and sediments. dss.go.th Due to its surfactant nature, LAS can partition to suspended particulate matter, with this fraction representing up to 60% of the total LAS in turbid waters. dss.go.th This partitioning to suspended solids affects its dispersion and can lead to its deposition in sediments. dss.go.thscribd.com

LAS also exhibits strong sorption at the water-atmosphere interface, leading to higher concentrations in the surface microlayer of water bodies, particularly near discharge points. dss.go.th In river systems, LAS concentrations are highest at or immediately below point source discharges and decrease with distance due to dilution and biodegradation. The rapid biodegradation of LAS in aerobic aquatic environments is a key factor limiting its long-range transport. industrialchemicals.gov.au

Bioaccumulation Potential of Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts in Aquatic Organisms

The bioaccumulation potential of a substance refers to its ability to be taken up by an organism from the surrounding environment and accumulate in its tissues at a concentration higher than that in the environment. For Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts, also known as Linear Alkylbenzene Sulfonates (LAS), this potential is considered to be low to moderate. santos.com

Factors Influencing Bioaccumulation across Homologues

The bioaccumulation potential of LAS is not uniform across all its components but is influenced by the specific molecular structure of each homologue. The two primary factors that affect the BCF of different LAS homologues are the length of the alkyl chain and the position of the sulfophenyl group on that chain.

Alkyl Chain Length: There is a direct relationship between the length of the linear alkyl chain and the bioconcentration factor. As the alkyl chain length increases, the BCF value also tends to increase. This is consistent with the general principle that higher lipophilicity (a tendency to dissolve in fats, oils, and lipids), which often increases with alkyl chain length, can lead to greater bioaccumulation.

Position of the Sulfophenyl Group: The point at which the sulfophenyl group is attached to the alkyl chain also plays a crucial role. The BCF decreases as the sulfophenyl group moves from the end of the alkyl chain towards a more internal or central position. For instance, the highest experimental BCF value was observed for 2-phenyl C13 LAS, where the phenyl group is near the end of the C13 chain.

Ecotoxicological Implications of Benzenesulfonic Acid, C10 13 Alkyl Derivs., Sodium Salts in Environmental Compartments

Aquatic Ecotoxicity Assessments of Linear Alkylbenzene Sulfonates

The environmental safety of LAS has been thoroughly reviewed in various chemical safety programs globally. researchgate.net These assessments rely on a substantial body of research investigating the substance's effects on a wide range of aquatic life.

LAS exhibits a moderate level of toxicity to aquatic organisms in standard tests. santos.com The acute toxicity for most fish and invertebrates generally falls within the range of 0.5 mg/L to 20 mg/L. Algae show a broader range of sensitivity, with EC50 values (the concentration causing an effect in 50% of the test population) spanning from 0.1 mg/L to 100 mg/L for 90% of the species tested.

Chronic toxicity, which considers longer-term, sublethal effects, is observed at lower concentrations. For many species, the concentrations at which chronic effects are seen range from 250 to 10,000 µg/L. researchgate.net

Specific toxicity data for key indicator species are detailed below:

Daphnia magna (Water Flea): This crustacean is a standard model for aquatic invertebrate toxicity. The 48-hour EC50 for Daphnia magna is reported to be 2.9 mg/L. echemi.com

Pimephales promelas (Fathead Minnow): Representing fish species, the 96-hour LC50 (the concentration lethal to 50% of the test population) for Lepomis macrochirus (a related freshwater fish) is 1.67 mg/L. echemi.com Chronic studies on fathead minnows have established that there are substantial margins of safety between reported chronic toxicity data and measured environmental concentrations in rivers.

Pseudokirchneriella subcapitata (Green Algae): As a primary producer, algae are a crucial component of aquatic ecosystems. The 96-hour EC50 for this species is 29 mg/L, indicating a somewhat lower sensitivity compared to fish and invertebrates. santos.comechemi.com

Organism	Endpoint	Concentration (mg/L)	Exposure Time
Pimephales promelas (related species Lepomis macrochirus)	LC50	1.67	96 hours
Daphnia magna	EC50	2.9	48 hours
Pseudokirchneriella subcapitata	EC50	29	96 hours

The toxicity of LAS is dose-dependent, meaning the severity of the effect increases with the concentration of the substance. nih.gov Studies on various organisms, from bacteria to aquatic plants, demonstrate a progressive inhibition of biological functions as LAS concentrations rise. For instance, in autotrophic ammonia-oxidizing bacteria, typical dose-response curves show that growth is increasingly inhibited with higher LAS concentrations. nih.gov

Research on the submerged aquatic plant Potamogeton perfoliatus showed that at lower concentrations (<10 mg/L), only slight and reversible oxidative damage occurred. However, once the concentration exceeded 10 mg/L, significant declines in antioxidant enzyme activities and photosynthesis pigment content were observed, leading to serious physiological and growth damage at higher concentrations (20-50 mg/L). nih.gov This illustrates a clear dose-response relationship where the organism's defense mechanisms are overwhelmed at higher exposure levels.

Ecological Impact Studies of Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts

Ecological impact studies in model stream ecosystems and natural river environments provide a broader understanding of the potential effects of LAS. In one model stream study, invertebrates responded to LAS with increased drift and reduced benthic (bottom-dwelling) abundances at concentrations exceeding 293 µg/L. researchgate.net The no-observed-effect concentration (NOEC) in this ecosystem was determined to be 293 µg/L based on measured water column exposure. researchgate.net

Risk assessments often compare the Predicted Environmental Concentration (PEC) with the Predicted No-Effect Concentration (PNEC). The PNEC is derived from ecotoxicity data and represents a concentration below which adverse effects are unlikely to occur. researchgate.netheraproject.com In Japanese rivers, the 95th percentile PECs were found to be 32 to 45 µg/L, which is approximately 10 times lower than the PNEC derived from mesocosm data (270 to 530 µg/L). researchgate.net This suggests that the environmental risk posed by LAS in those aquatic environments is low. researchgate.net Due to its high biodegradability and sorption to sludge in wastewater treatment plants, LAS is highly removed from sewage, leading to effluent concentrations typically well below 1 mg/L. heraproject.comoup.com

Structure-Activity Relationships (SAR) in Ecotoxicity of Alkylbenzene Sulfonates

Structure-Activity Relationship (SAR) analysis is a method used to predict the toxicological properties of a chemical based on its molecular structure. nih.goviloencyclopaedia.org For Linear Alkylbenzene Sulfonates, a key structural feature influencing ecotoxicity is the length of the linear alkyl chain. researchgate.net

Research has demonstrated a clear relationship between the alkyl chain length and the acute toxicity of LAS. Toxicity generally increases with increasing chain length. For example, the EC50 values for Daphnia magna decrease significantly as the carbon chain length increases, as shown in the table below.

LAS Homolog (Carbon Chain Length)	EC50 for Daphnia magna (mg/L)
C10	27.6
C11	21.2
C12	5.9
C13	2.6
C14	0.68

This relationship allows scientists to develop Quantitative Structure-Activity Relationship (QSAR) models. These models are mathematical equations that can predict the toxicity of different LAS mixtures based on their composition, which is crucial for risk assessment of commercial products and environmental samples. researchgate.netnih.gov

Environmental Monitoring, Modeling, and Regulatory Assessment of Benzenesulfonic Acid, C10 13 Alkyl Derivs., Sodium Salts

Analytical Methodologies for Detection and Quantification in Environmental Matrices

A variety of analytical methods are employed to detect and quantify LAS in different environmental compartments.

The monitoring of LAS in wastewater is crucial for assessing the load on treatment plants and the quality of the final effluent discharged into the environment.

Chromatographic Methods: High-performance liquid chromatography (HPLC) is a frequently used technique for the determination of LAS in water samples, often coupled with ultraviolet (UV) detection. researchgate.net For enhanced sensitivity and confirmation, liquid chromatography-mass spectrometry (LC-MS) with an electrospray interface (ESI) in negative ion mode is utilized for the identification and quantification of LAS homologues. nih.gov

Sample Preparation: Solid-phase extraction (SPE) is a common preconcentration and purification step for water samples before instrumental analysis. nih.gov

Flow Measurement: For industrial wastewater dischargers, automatic, full-time flow measurement systems are often required to provide accurate flow data for monitoring purposes. These systems typically need to provide continuous flow indication, recording, totalizing, and a signal to activate automatic samplers. lacsd.org

Monitoring Programs: Some environmental monitoring programs, like those conducted by sanitation districts, establish guidelines for effluent flow measurement to ensure accurate data for surcharge reporting and other regulatory purposes. lacsd.org These programs may require that flow measurement systems perform within a certain percentage of the actual discharge flow rate. lacsd.org

A study of an alternately operated activated sludge wastewater treatment plant (WWTP) involved collecting samples of raw sewage and treated water over an 8-day period to analyze for dissolved and sorbed substances, including LAS. nih.gov In the US, monitoring of 50 wastewater treatment facilities showed average LAS levels in raw sewage ranging from 4.2 to 5.7 mg/L, while in five European countries, these levels ranged from 4.0 to 15.1 mg/L. cler.com

Once discharged, LAS can be found in surface waters and can accumulate in sediments.

Extraction from Sediments: For sediment analysis, methods such as Soxhlet extraction and pressurized liquid extraction (PLE) have been proven effective. nih.gov A screening method using water Soxhlet extraction assisted by focused microwaves has been developed for faster analysis, with recoveries greater than 90%. researchgate.net

Analytical Instruments: As with wastewater, LC-MS is a key analytical tool for determining LAS concentrations in both water and sediment samples. nih.gov The limits of detection can be as low as 0.1-0.5 ng/mL in water and 1-5 ng/g in sediment. nih.gov

Observed Concentrations: In one study of a Spanish estuary, LAS concentration levels were found to be between 538 to 1014 ng/g in sediments and 25.1 to 64.4 ng/mL in waters. nih.gov Studies have shown that LAS can be found in surface water bodies at concentrations ranging from 1000 µg·L⁻¹ to 1.172 µg·L⁻¹. researchgate.net

The application of sewage sludge to agricultural land is a potential pathway for soil contamination with LAS.

Extraction from Soil: Methanol extraction followed by solid-phase extraction is used to isolate and concentrate LAS and its degradation products from soil samples. acs.org

Analytical Methods: Liquid chromatography/negative ion electrospray quadrupole ion-trap tandem mass spectrometry (MSn) is a powerful technique for the determination of LAS and its degradation products, sulfophenyl carboxylates (SPCs), in soil. acs.org The Methylene Blue Active Substances (MBAS) method has also been used for the analysis of LAS residues in soil. researchgate.net

Concentration Levels: In sludge-amended soils, LAS concentrations have been found to range from 0.1 to 15 mg/kg. acs.org Another study reported LAS concentrations in agricultural soil ranging from 5.84 to 19.6 mg/kg. researchgate.net The half-life of LAS in soil has been estimated to be between 7 and 22 days. industrialchemicals.gov.au

Theoretical Environmental Modeling of Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts Concentrations

Environmental modeling plays a vital role in predicting the fate and concentration of LAS in the environment.

Predicted Environmental Concentrations (PECs) are estimations of the concentrations of substances that are expected to be found in the environment. interreg-sudoe.eu These are often calculated by dividing the effluent concentrations of surfactants by local dilution factors. nih.gov

PEC in Risk Assessment: PECs are a fundamental component of environmental risk assessment, where they are compared with the Predicted No-Effect Concentration (PNEC), the concentration below which adverse effects on organisms are not expected to occur. cler.comresearchgate.net A PEC/PNEC ratio below 1 suggests a low risk. nih.gov

Modeling Tools: Models like AIST-SHANEL have been developed to predict chemical concentrations in major rivers. nih.gov For LAS, the AIST-SHANEL model's estimations have shown high concordance with measured values in Japanese rivers. nih.gov

Data for PEC Calculation: The derivation of PECs relies on precise information regarding demography, geographical data, and water management practices. interreg-sudoe.eu

Example PEC Values: In one risk assessment, the highest predicted LAS concentration in an impact zone was 150 µg/L. cler.com A conservative estimate for the total environmental concentration of LAS chemicals in Australian riverine surface waters is 0.273 mg/L. industrialchemicals.gov.au

Several models have been developed to predict the removal efficiency of chemicals like LAS in wastewater treatment plants (WWTPs). ulaval.ca

SimpleTreat Model: The SimpleTreat model is a widely used tool for predicting the fate of chemicals in conventional sewage treatment plants. nih.govresearchgate.net It is a steady-state, non-equilibrium box model that can predict removal from a minimal set of input data. researchgate.net Modifications to the SimpleTreat model have been proposed to better describe processes like sludge recycling and different redox zones in biological reactors. ulaval.ca

Kinetic Models: The biodegradation of LAS in activated sludge systems has been studied using different kinetic models. First-order and second-order kinetic models, as well as the Stover-Kincannon model, have been applied to experimental data to predict the removal rate of LAS. researchgate.net Results have shown that second-order and Stover-Kincannon models can be well-fitted to the data for LAS removal in conventional activated sludge systems. researchgate.net

Removal Efficiency: Activated sludge units in the U.S. typically remove more than 99% of the LAS present in sewage. cler.com Other systems like rotating biological contactors and oxidation ditches have LAS removal rates of 96% to 99%. cler.com European monitoring data showed LAS removal in activated sludge treatment ranged from 98.5% to 99.9%. cler.com A study of an alternately operated activated sludge WWTP found that 84% of the incoming LAS was biodegraded, 15% was found in the sludge, and less than 1% was in the treated water. nih.gov

Machine Learning Models: More recently, machine learning techniques, such as artificial neural networks (ANNs) and long short-term memory (LSTM) networks, are being used to predict and forecast the removal efficiency of pollutants in WWTPs. researchgate.netupc.edu These models can learn complex non-linear relationships from historical data and can be applied when there is insufficient knowledge to build a mechanistic model. upc.edu

Interactive Data Table: LAS Removal Efficiency in Wastewater Treatment

Treatment Technology	Reported Removal Efficiency (%)	Reference
Activated Sludge (U.S.)	>99	cler.com
Activated Sludge (Europe)	98.5 - 99.9	cler.com
Rotating Biological Contactors	96 - 99	cler.com
Oxidation Ditches	96 - 99	cler.com
Trickling Filters (alone)	77 - 83	cler.com
Alternately Operated Activated Sludge	~99 (Biodegradation + Sludge Adsorption)	nih.gov

Table of Compound Names

Common Name/Abbreviation	Chemical Name
Einecs 282-581-2	Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts
LAS	Linear Alkylbenzene Sulfonates
SPCs	Sulfophenyl Carboxylates
MBAS	Methylene Blue Active Substances
AES	Alkyl Ethoxysulfates
AS	Alkyl Sulfates
DATS	Dialkyltetralin Sulfonates

Regulatory Frameworks and Environmental Quality Standards for Alkylbenzene Sulfonates

The environmental assessment and regulation of Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts, a primary component of Linear Alkylbenzene Sulfonates (LAS), are managed through comprehensive frameworks established by international and national bodies. These frameworks ensure that the potential risks to the environment are systematically evaluated and controlled.

International and National Environmental Risk Assessment Protocols (e.g., EPA, ECHA, OECD SIDS, AICIS, Canadian Categorization)

Regulatory agencies worldwide have developed specific protocols to assess the environmental risks associated with chemicals like LAS. These assessments are foundational to establishing safe use and management practices.

Organisation for Economic Co-operation and Development (OECD)

The OECD plays a crucial role in harmonizing chemical safety assessment methodologies among member countries to avoid duplicative testing. qatarenergy.qa It develops internationally agreed-upon Test Guidelines and frameworks for risk assessment. qatarenergy.qacanada.ca The OECD's Screening Information Dataset (SIDS) program provides a base level of information on the properties and potential hazards of high production volume (HPV) chemicals, including components of LAS. This information is a critical starting point for national and regional risk assessments.

United States Environmental Protection Agency (EPA)

In the United States, the EPA evaluates chemical substances under the Toxic Substances Control Act (TSCA). The EPA's assessment of alkylbenzene sulfonates (ABS), which includes LAS, has found that these chemicals are highly biodegradable and exhibit strong sorption to sludge in wastewater treatment, leading to minimal environmental exposure. canada.ca Consequently, the EPA concluded that there is no expected risk to terrestrial and aquatic non-target organisms from their registered uses. canada.ca The EPA also has a reregistration eligibility decision (RED) for alkylbenzene sulfonates, which considered both active and inert ingredient uses in its aggregate exposure and risk assessment. canada.cacanada.ca The agency is also advancing the use of New Approach Methodologies (NAMs), such as in vitro and in silico models, to assess chemical safety and reduce reliance on animal testing. qatarenergy.qacanada.ca

European Chemicals Agency (ECHA)

Within the European Union, LAS is regulated under the REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals) and CLP (Classification, Labelling and Packaging) regulations. ECHA manages the data submitted by companies and assesses the risks. According to the classification provided by companies to ECHA, Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts is considered toxic to aquatic life with long-lasting effects and causes serious eye damage. industrialchemicals.gov.au

Table 1: GHS Classification for Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts

Hazard Class	Hazard Category	Hazard Statement
Hazardous to the aquatic environment (acute)	Aquatic Acute 2	H401: Toxic to aquatic life
Hazardous to the aquatic environment (long-term)	Aquatic Chronic 3	H412: Harmful to aquatic life with long-lasting effects
Source: Australian Industrial Chemicals Introduction Scheme (AICIS). ec.gc.ca

Australian Industrial Chemicals Introduction Scheme (AICIS)

AICIS assessed linear alkylbenzene sulfonates and concluded they are not persistent (Not P) and not bioaccumulative (Not B). ec.gc.ca The evaluation noted that LAS chemicals are readily biodegradable. ec.gc.ca Based on their assessment, the environmental risks can be managed within existing frameworks, provided that all legislative requirements are met. epa.gov A default guideline value for LAS in freshwater has been set at 0.280 mg/L for 95% species protection. ec.gc.ca

Canadian Categorization

Under the Canadian Environmental Protection Act, 1999 (CEPA), chemical substances on the Domestic Substances List (DSL) were categorized to identify priorities for risk assessment. industrialchemicals.gov.auoecd.orggazette.gc.cagazette.gc.ca Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts (CAS RN 68411-30-3) was classified as having a higher potential of risk to the environment based on its hazard and exposure rankings. ec.gc.ca The substance is part of the Government of Canada's Chemicals Management Plan (CMP), which mandates screening assessments to determine if a substance is toxic or capable of becoming toxic. aeb-group.comcanada.ca The ecological risk classification (ERC) approach considers a substance's potency and potential for environmental exposure. ec.gc.ca

Derivation of Environmental Risk Limits (ERLs), Maximum Permissible Concentrations (MPCs), and Negligible Concentrations (NCs)

To protect ecosystems, regulatory bodies derive specific concentration thresholds for chemicals in various environmental compartments like water, soil, and sediment.

Predicted No-Effect Concentration (PNEC)

In the European Union, the primary environmental threshold is the Predicted No-Effect Concentration (PNEC). The PNEC is the concentration below which unacceptable effects on the ecosystem are not expected to occur. It is derived from ecotoxicity data, such as chronic studies on multiple species representing different trophic levels (e.g., algae, invertebrates, fish). gazette.gc.ca Assessment factors (AF) are applied to the lowest available toxicity value to account for uncertainties, such as the extrapolation from laboratory data to a real-world ecosystem. gazette.gc.ca For LAS, the aquatic PNEC value has been calculated to be 0.27 mg/L, based on a statistical extrapolation of high-quality chronic data and a mesocosm study. gazette.gc.ca

Maximum Permissible Concentration (MPC) and Negligible Concentration (NC)

The Dutch National Institute for Public Health and the Environment (RIVM) uses a framework that defines several Environmental Risk Limits (ERLs). The MPC is the concentration in an environmental compartment at which no negative effects are expected for ecosystems or humans. canada.ca The MPC is considered scientifically equivalent to the EU's PNEC. epa.gov

The Negligible Concentration (NC) is a more stringent limit, representing the concentration at which effects are considered negligible and the functional properties of ecosystems are fully safeguarded. The NC is operationally defined as 1% of the MPC (NC = MPC/100). canada.ca This approach provides a safety margin intended to account for factors like combination toxicity with other substances. These ERLs are scientifically derived advisory values used to set legally binding Environmental Quality Standards (EQS). canada.ca

Table 2: Environmental Quality Standards for Linear Alkylbenzene Sulfonates (LAS)

Parameter	Value	Jurisdiction/Framework	Comments
PNEC (aquatic)	0.27 mg/L	HERA (EU)	Calculated from a set of high-quality single species chronic data and a stream community study. gazette.gc.ca
Water Quality Guideline Value	0.280 mg/L (280 µg/L)	ANZG (Australia/New Zealand)	Represents the 95% species protection level (LOSP). ec.gc.ca
PNEC (aquatic)	10-100 µg/L	Canada (New Substances)	Calculated for a related substance using a hazardous concentration for 5% of species (HC5) and an assessment factor of 10.
Note: Values may vary based on the specific LAS homologue and the derivation methodology.

Microbial Degradation Mechanisms and Biochemical Pathways of Benzenesulfonic Acid, C10 13 Alkyl Derivs., Sodium Salts

Bacterial Communities Involved in Alkylbenzene Sulfonate Biodegradation

The breakdown of LAS is not the work of a single microorganism but rather a consortium of bacterial species. asm.orgnih.gov These communities can be found in environments frequently exposed to LAS, such as coastal seawater contaminated by urban sewage. asm.org

A variety of bacterial genera have been identified as key players in the biodegradation of LAS. Studies have consistently isolated and identified genera such as Pseudomonas, Aeromonas, and Clostridium as being primarily responsible for LAS degradation. researchgate.net Other significant genera include Bacillus, Micrococcus, and Acinetobacter. scispace.com A consortium consisting of Aeromonas caviae, Pseudomonas alcaliphila, and Vibrio sp. has been shown to be effective in degrading LAS. nih.gov Research has also highlighted the role of Burkholderia species in this process. internationalscholarsjournals.com The collective action of these diverse bacteria ensures the complete mineralization of the surfactant.

Table 1: Key Microbial Genera in LAS Biodegradation

Genus	Role in Degradation
Pseudomonas	Frequently isolated and shown to be highly efficient in LAS degradation, including both free and immobilized cells. researchgate.netresearchgate.netscirp.org
Aeromonas	Works in consortium with other bacteria to achieve high levels of LAS degradation. nih.gov
Bacillus	Part of bacterial consortia used in LAS biodegradation research. researchgate.net
Burkholderia	Demonstrated to have optimal LAS degradation at specific pH levels. internationalscholarsjournals.com
Acinetobacter	Identified as a hydrocarbon-degrading bacterium present during LAS-enhanced bioremediation. scispace.com

Enzymatic Degradation Pathways of the Alkyl Chain and Aromatic Ring

The biodegradation of LAS is a stepwise process involving the breakdown of both its alkyl chain and aromatic ring. asm.orgscielo.org.mx This process begins with an attack on the alkyl chain, followed by the cleavage of the aromatic ring. asm.org

The initial enzymatic attack on the LAS molecule occurs at the terminal carbon of the alkyl side chain through a process called omega-oxidation. scielo.org.mx This crucial first step is carried out by oxygenases. scielo.org.mx This enzymatic action results in the formation of a carboxylated alkyl chain, leading to a sulfophenyl-carboxylate intermediate. scielo.org.mx This intermediate then undergoes further degradation through beta-oxidation. scielo.org.mx Once the alkyl chain is completely mineralized, the molecule loses its surfactant properties. scielo.org.mx

Following the initial oxidation of the alkyl chain, the resulting sulfophenyl carboxylic acids are further broken down. asm.org The next critical steps involve desulfonation, where the sulfite (B76179) group is removed, and subsequent cleavage of the aromatic ring. asm.org The breakdown of the aromatic ring is often carried out by different strains of bacteria that possess specific enzymatic capabilities for this purpose. asm.org The end products of these degradation pathways are short-chain acids, which can then be utilized by a variety of bacteria and integrated into their central metabolism. asm.org

Influence of Environmental Factors on Microbial Degradation Efficiency

The efficiency of LAS biodegradation is not solely dependent on the microbial consortium present but is also significantly influenced by various environmental factors.

Studies have investigated the impact of salinity on LAS biodegradation. In experiments using very low concentrations of LAS, similar to those found in coastal waters, significant variations in biodegradation due to different salinity levels were not observed, with degradation rates exceeding 98.4%. researchgate.net However, other research indicates an inverse relationship between LAS concentration and salinity, suggesting that higher salinity may lead to lower degradation rates. nih.gov The degradation of LAS in seawater has been observed to be influenced by factors such as temperature, with degradation exceeding 90% in less than 10 days at 20-25°C, but being significantly slower at temperatures below 10°C. core.ac.uk The presence of sediments has also been shown to accelerate the rate of surfactant degradation. core.ac.uk

Table 2: Mentioned Compound Names

Compound Name	CAS Number	EC Number	Molecular Formula
Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts	68411-30-3	270-115-0	CₙH₂ₙ₊₁C₆H₄SO₃Na (n=10-13)
Linear Alkylbenzene Sulfonates (LAS)	68411-30-3	270-115-0	Not Applicable
Sulfophenyl acetate	Not Available	Not Available	Not Available
Sulfobenzoic acid	Not Available	Not Available	Not Available
Pectin	9000-69-5	232-553-0	Not Available europa.eu

Role of Biosurfactant Production in Enhancing Biodegradation of Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts

The biodegradation of synthetic surfactants like Benzenesulfonic acid, C10-13-alkyl derivs., sodium salts, commonly known as Linear Alkylbenzene Sulfonate (LAS), is a complex process often carried out by specialized microbial consortia. doe.gov While LAS itself is a surface-active agent, the production of other microbially-derived surfactants, known as biosurfactants, can play a significant role in optimizing the degradation of hydrophobic pollutants. This section explores the mechanisms by which biosurfactant production can enhance the bioremediation of contaminants, a principle that may extend to complex degradation processes involving synthetic surfactants like LAS.

Biosurfactants are a structurally diverse group of surface-active molecules produced by various microorganisms, including bacteria, yeasts, and fungi. d-nb.inforesearchgate.net They are amphiphilic, meaning they contain both a hydrophilic (water-attracting) and a hydrophobic (water-repelling) part. This structure allows them to partition at the interfaces between fluid phases with different polarities, such as oil and water or air and water. This property enables them to reduce surface and interfacial tension, leading to the emulsification and solubilization of hydrophobic compounds. nih.govfrontiersin.org

The primary mechanism by which biosurfactants enhance bioremediation is by increasing the bioavailability of hydrophobic contaminants. nih.govfrontiersin.org Many pollutants, such as petroleum hydrocarbons, are poorly soluble in water, which limits their availability to degradative microorganisms. frontiersin.org Biosurfactants break down large aggregates of these hydrophobic substances into smaller droplets or incorporate them into micelles, effectively increasing their surface area and apparent solubility in the aqueous phase. frontiersin.orgtandfonline.com This makes the contaminants more accessible to microbial cells for uptake and metabolic breakdown. frontiersin.org

Research has extensively documented the positive effects of biosurfactants on the biodegradation of petroleum hydrocarbons. For instance, rhamnolipids, a class of glycolipid biosurfactants produced by Pseudomonas aeruginosa, have been shown to significantly improve the removal of crude oil and its components from contaminated soil and water. researchgate.netnih.govfrontiersin.org

Table 1: Effect of Rhamnolipid Biosurfactant on Lubricating Oil Biodegradation

This table illustrates the enhancement of lubricating oil biodegradation by a microbial sludge system upon the addition of rhamnolipid biosurfactants at different temperatures.

Temperature (°C)	Treatment	Removal Rate (%)
20	Control (No Rhamnolipid)	24
20	Rhamnolipid (22.5 mg/L)	92
25	Control (No Rhamnolipid)	>70
25	Rhamnolipid Added	>70
30	Control (No Rhamnolipid)	>70
30	Rhamnolipid Added	>70
Data sourced from a study on biotreatment of oily wastewater. nih.gov

While LAS is more water-soluble than hydrocarbons, its degradation is a multi-step process involving microbial consortia, often within biofilms. doe.gov The complete mineralization of LAS requires the cooperative action of different bacterial species. doe.govnih.gov The initial degradation is carried out by one group of bacteria that shortens the alkyl chain, producing sulfophenylcarboxylate (SPC) intermediates. doe.govnih.govresearchgate.net These SPCs are then mineralized by a second tier of bacteria. doe.govnih.gov

Altering Cell Surface Hydrophobicity: Biosurfactants can modify the hydrophobicity of the bacterial cell surface, which may facilitate better contact between the microbial cells and the LAS molecules, even in an aqueous environment. frontiersin.org

Enhancing Biofilm Formation: The presence of surfactants can influence the formation and structure of biofilms, which are crucial for effective LAS degradation. doe.gov

Mitigating Toxicity of Co-contaminants: In real-world wastewater environments, LAS is often present with other toxic compounds. Some biosurfactants can reduce the toxicity of these co-contaminants to the degrading microorganisms, thereby promoting more efficient biodegradation of the primary substrate. researchgate.nettandfonline.com For example, rhamnolipids have been shown to reduce the toxicity of chlorinated phenols to a diesel-fuel-degrading bacterial consortium. researchgate.net

Table 2: Common Biosurfactant-Producing Microorganisms and Their Products

This table lists examples of microorganisms known to produce biosurfactants that are effective in bioremediation processes.

Microorganism	Type of Biosurfactant
Pseudomonas aeruginosa	Rhamnolipid
Bacillus subtilis	Surfactin (Lipopeptide)
Candida species (yeast)	Sophorolipid
Acinetobacter calcoaceticus	Emulsan (Polymeric)
Information compiled from various studies on biosurfactant production and application. researchgate.netresearchgate.nethibiscuspublisher.com

Advanced Research Perspectives and Future Directions for Benzenesulfonic Acid, C10 13 Alkyl Derivs., Sodium Salts

Micellization Studies and Supramolecular Assembly in Aqueous Systems

The surfactant properties of LAS are fundamentally linked to its ability to self-assemble into micelles in aqueous solutions. This process is characterized by the critical micelle concentration (CMC), the concentration at which micelle formation begins. The CMC is highly dependent on the length of the hydrophobic alkyl chain; as the chain length increases, the CMC decreases. researchgate.net For instance, the CMC for C10 LAS is 6.9 mM, which drops to 0.44 mM for C13 LAS. researchgate.net

Research into the micellar properties of LAS has shown that the micropolarity of the micelles decreases while the microviscosity increases as the length of the alkyl substituents grows. aip.org Because commercial LAS is a mixture of different homologues (C10, C11, C12, C13), it forms mixed micelles. researchgate.net The stability and properties of these mixed micelles are influenced by the specific distribution of the alkyl chains within the product. google.com For example, a LAS mixture with a bimodal distribution of alkyl chains can exhibit increased mixed micelle stability compared to a standard distribution, which can enhance cleaning performance. google.com

Table 1: Critical Micelle Concentration (CMC) for LAS Homologues This table shows the relationship between the alkyl chain length of Linear Alkylbenzene Sulfonate (LAS) and its Critical Micelle Concentration (CMC). Data is compiled from scientific studies on surfactant behavior. researchgate.net

LAS Homologue (Carbon Chain Length)	Critical Micelle Concentration (CMC) (mM)
C10	6.9
C11	2.1
C12	1.2
C13	0.44

Interfacial Phenomena and Surface Tension Reduction Mechanisms

The primary function of LAS is to reduce the surface and interfacial tension between different phases (e.g., water-air or water-oil). mdpi.com This is achieved through the adsorption of LAS molecules at the interface, a process governed by its amphiphilic structure, which consists of a hydrophilic sulfonate head group and a hydrophobic alkyl tail. ontosight.ai

Advanced studies using techniques like the interfacial tension relaxation method have provided deep insights into the adsorption mechanisms. mdpi.comnih.gov Research on hydroxyl-substituted alkylbenzene sulfonates, a derivative of LAS, reveals that the arrangement of the alkyl chains at the interface is crucial. At the gas-liquid interface, long-chain alkyl groups tend to spread along the interface, leading to strong intermolecular interactions and high viscoelasticity of the surface film. mdpi.comnih.gov As the surfactant concentration increases, the control of interfacial film properties can shift from rearrangement of molecules at the interface to diffusion exchange with the bulk solution. mdpi.comnih.gov

At the oil-water interface, the presence of oil molecules can hinder the arrangement of the alkyl chains, significantly reducing the dilational viscoelasticity compared to the surface. mdpi.comnih.gov The dynamic surface tension (DST) and the elasticity of the surface monolayer are directly correlated with properties like foam stability. researchgate.net A more flexible branched-alkyl chain can lead to more densely packed molecules at the interface, higher film elasticity, and therefore, more stable foam. researchgate.net

Table 2: Research Findings on Interfacial Behavior of Alkylbenzene Sulfonates This table summarizes key findings from studies on the interfacial properties of alkylbenzene sulfonate derivatives at both gas-liquid and oil-water interfaces. mdpi.comnih.gov

Interface	Key Finding	Controlling Factor
Gas-Liquid	Long-chain alkyl groups extend along the interface, causing strong intermolecular interaction and high viscoelasticity.	Interfacial rearrangement at low concentrations; diffusion exchange at high concentrations.
Oil-Water	Oil molecules hinder the tiling of alkyl chains, leading to a significant reduction in dilational viscoelasticity.	Diffusion exchange of surfactant molecules between the bulk phase and the interface.

Development of Novel Remediation Technologies for Alkylbenzene Sulfonate Contamination

Given its widespread use, LAS is a common contaminant in wastewater and the environment. researcher.lifescience.gov This has spurred the development of various remediation technologies.

Bioremediation has proven to be highly effective. Studies have demonstrated that bacteria such as Pseudomonas aeruginosa can biodegrade LAS with removal rates exceeding 90% under optimal conditions of 30°C and a pH of 7 to 9. researcher.lifeuobaghdad.edu.iq In activated sludge treatment plants, LAS can achieve over 99% primary degradation, although this requires an adaptation period for the microbial community. nih.gov During this process, LAS is broken down into intermediate compounds called sulfophenylcarboxylic acids (SPCs), which are then further degraded. nih.gov Natural attenuation in streams also contributes to LAS removal, with studies showing a half-life of just over two hours due to a combination of biodegradation and adsorption to suspended particles. nih.gov

Beyond microbial action, other novel remediation approaches are being explored. The microalga Spirulina platensis has shown potential for the sorption of LAS from contaminated water. science.gov Physicochemical methods are also under investigation. Soil washing, using a low concentration (0.25%) of the surfactant itself, has been shown to effectively remove hydrocarbon contaminants from soil, achieving up to 92% removal. researchgate.net Advanced oxidation processes, such as plasma electrolysis, have also been shown to degrade LAS in water. science.gov Furthermore, silica-magnetite nanoparticles modified with cationic surfactants have been developed for the effective extraction and preconcentration of LAS from water samples, offering a promising tool for both monitoring and remediation. science.gov

Table 3: Remediation Technologies for LAS Contamination This table outlines various technologies developed for the removal of Linear Alkylbenzene Sulfonate (LAS) from the environment, detailing the method and observed effectiveness.

Technology	Method	Effectiveness/Key Finding	Source(s)
Bioremediation	Biodegradation by Pseudomonas aeruginosa	93.76% removal at 30°C, pH 7.	researcher.lifeuobaghdad.edu.iq
Activated Sludge	Microbial degradation in treatment plants	>99% primary degradation after adaptation.	nih.gov
Natural Attenuation	In-stream biodegradation and sorption	Half-life of approximately 2 hours 14 minutes.	nih.gov
Biosorption	Sorption by Spirulina platensis	Demonstrated potential for LAS and heavy metal co-remediation.	science.gov
Soil Washing	Surfactant-enhanced extraction	92% removal of hydrocarbons at 0.25% surfactant concentration.	researchgate.net
Plasma Electrolysis	Advanced oxidation process	Up to 81.91% LAS degradation in a multi-reactor system.	science.gov
Nanoparticle Adsorption	Extraction using modified magnetite nanoparticles	Quantitative recovery of C10-C13 LAS homologues from water.	science.gov

Life Cycle Assessment (LCA) and Sustainable Chemistry Initiatives for Surfactant Production

These environmental considerations have driven significant sustainable chemistry initiatives aimed at reducing the impact of surfactant production. A major focus is the replacement of petroleum-based feedstocks with renewable alternatives. acs.org The precursor to LAS is Linear Alkylbenzene (LAB), which is traditionally derived from petrochemicals. ecoinvent.orgmoeveglobal.com Research has shown that using bio-based paraffins from sources like coconut or palm kernel oil to produce LAB can reduce greenhouse gas emissions by 45-50%. acs.org

A leading commercial example of this shift is the development of "NextLab," the first sustainable LAB produced from renewable raw materials. moeveglobal.commoeveglobal.com This "green carbon" alternative, derived from renewable biomass, offers the same performance as fossil-based LAB but with a significantly lower carbon footprint. cefic.orgpersonalcareinsights.com For example, one grade of this sustainable LAB, produced from 68% renewable raw materials, can reduce carbon footprint savings by up to 79%. cefic.org Further reductions in environmental impact are achieved by using renewable energy sources for the production process itself, which can lower the Global Warming Potential by over 15%. jbth.com.brcefic.org These innovations represent a crucial step towards a circular economy and a more sustainable detergent industry. cefic.orgpersonalcareinsights.com

Table 4: Life Cycle Assessment (LCA) Data for LAS Production This table presents key data from Life Cycle Assessments of Linear Alkylbenzene Sulfonate (LAS), comparing conventional production with more sustainable alternatives.

LCA Parameter	Conventional (Petroleum-based)	Sustainable Initiative/Finding	Source(s)
Energy Demand	59 MJ-Eq / kg LAS	-	jbth.com.br
Carbon Footprint	1.71 kg CO2-eq / kg LAS	Reduction of 45-50% by using bio-based paraffins.	acs.orgjbth.com.br
Global Warming Potential	-	Reduction of 15.73% by switching to renewable heat and electricity.	jbth.com.br
Feedstock	Petrochemical n-paraffins and benzene (B151609)	Shift to renewable biomass (e.g., vegetable oils) to produce "NextLab".	moeveglobal.comcefic.orgpersonalcareinsights.com

Q & A

Q. How can machine learning enhance the prediction of this compound’s environmental fate, and what training datasets are required?

• Framework : Train neural networks on existing biodegradation and adsorption data. Validate models with microcosm studies simulating soil/water systems .
• Data Requirements : Curate datasets spanning pH, organic matter content, and microbial diversity to improve predictive accuracy .